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Compound of Interest

Compound Name: Calcium dextrofolinate

Cat. No.: B606455

Calcium Dextrofolinate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcium dextrofolinate, a crucial
compound in both clinical oncology and biomedical research. This document details its
molecular and computed properties, provides comprehensive experimental protocols for its
analysis and application, and visualizes key biological pathways and experimental workflows.

Molecular Formula and Computed Properties

Calcium dextrofolinate, the calcium salt of the biologically active d-isomer of folinic acid, is a
vital adjuvant in cancer chemotherapy. Its primary roles are to counteract the toxic effects of
folic acid antagonists, such as methotrexate, and to enhance the efficacy of fluoropyrimidines
like 5-fluorouracil.

Below is a summary of its key molecular and computed physicochemical properties.
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Property Value Source
Molecular Formula C20H21CaN707 PubChem[1]
Molecular Weight 511.5 g/mol PubChem[1]
Exact Mass 511.1128369 Da PubChem[1]
Monoisotopic Mass 511.1128369 Da PubChem[1]
pKa (Folinic Acid) 3.1,4.8,104 Merck Index[2]
Predicted logP -3.8 DrugBank[2]
Hydrogen Bond Donor Count 5 DrugBank][3]
Hydrogen Bond Acceptor

Count 12 DrugBank][3]
Rotatable Bond Count 9 DrugBank[3]
Topological Polar Surface Area 221 A2 PubChem[1]

- Very soluble in water; N
Solubility ) ] ) Not specified
practically insoluble in alcohol.

Experimental Protocols

This section outlines detailed methodologies for the analysis and in vitro application of Calcium
dextrofolinate.

High-Performance Liquid Chromatography (HPLC)
Analysis

This protocol describes a stability-indicating HPLC method for the quantitative analysis of
Leucovorin Calcium (Calcium Folinate).

Instrumentation and Materials:
o HPLC System: Agilent 1100 Series or equivalent, equipped with a UV detector.

e Column: Agilent Poroshell EC-C8, 4.6 x 150 mm, 2.7 um patrticle size.
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o Mobile Phase A: 5 mM tetrabutylammonium phosphate buffer with 20% methanol, pH
adjusted to 6.6 with tetrabutylammonium hydroxide.

¢ Mobile Phase B: Methanol.

e Standard: USP Leucovorin Calcium reference standard.

Chromatographic Conditions:

Gradient: 0-20 min (0-10% B), 20.1-30 min (0% B).

Flow Rate: 0.75 mL/min.

Column Temperature: 55 °C.

Detection Wavelength: 290 nm.
Procedure:

o Standard Preparation: Prepare a stock solution of Leucovorin Calcium standard in the mobile
phase. Further dilute to achieve a working concentration (e.g., 46.4 pg/mL).

o Sample Preparation: Dilute the sample containing Calcium dextrofolinate with the mobile
phase to fall within the linear range of the assay.

« Injection: Inject the prepared standard and sample solutions into the HPLC system.

o Analysis: Quantify the amount of Calcium dextrofolinate in the sample by comparing the
peak area with that of the standard.

In Vitro Methotrexate Rescue Assay using MTT

This protocol details an in vitro assay to evaluate the efficacy of Calcium dextrofolinate in
rescuing cells from methotrexate-induced cytotoxicity using a colorimetric MTT assay.

Materials:

e Cancer cell line (e.g., human osteosarcoma cell lines).
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e Cell culture medium and supplements.
* Methotrexate (MTX).
o Calcium dextrofolinate (Leucovorin).

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS).

e Solubilization solution (e.g., DMSO or a solution of SDS in HCI).
e 96-well cell culture plates.

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and
incubate overnight to allow for attachment.

o Methotrexate Treatment: Treat the cells with varying concentrations of methotrexate and
incubate for a specified period (e.g., 12-24 hours).

e Leucovorin Rescue: Add different concentrations of Calcium dextrofolinate to the
methotrexate-treated cells at various time points post-methotrexate exposure.

o MTT Addition: After the rescue incubation period, add 10 pL of MTT solution to each well and
incubate for 4 hours in a humidified atmosphere at 37°C.

e Formazan Solubilization: Add 100 pL of the solubilization solution to each well and incubate
overnight at 37°C to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the samples at a wavelength
between 550 and 600 nm using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the untreated control and determine
the rescue effect of Calcium dextrofolinate.

Signaling Pathways and Mechanisms of Action
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Calcium dextrofolinate's therapeutic effects are rooted in its interaction with folate metabolism
and its synergy with other chemotherapeutic agents.

Synergy with 5-Fluorouracil (5-FU)

Folinic acid potentiates the cytotoxic effects of 5-FU by stabilizing the binding of the 5-FU
metabolite, 5-fluoro-2'-deoxyuridine-5'-monophosphate (FAUMP), to the enzyme thymidylate
synthase (TS). This enhanced inhibition of TS leads to a more profound and sustained
depletion of thymidylate, which is essential for DNA synthesis and repair.

Thymidylate Synthesis
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Mechanism of 5-FU and Folinic Acid Synergy.

Folic Acid-Mediated STAT3 Activation

Folic acid and folinic acid can activate the Signal Transducer and Activator of Transcription 3
(STAT3), a known pro-oncogene, through the Folate Receptor alpha (FRa) in a Janus Kinase
(JAK)-dependent manner. This signaling pathway has implications for both normal cellular
processes and tumor growth.
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Folinic Acid-Mediated STAT3 Signaling Pathway.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for an in vitro experiment assessing the
methotrexate rescue potential of Calcium dextrofolinate.
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Workflow for Methotrexate Rescue Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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